Cas no 2770517-33-2 ((9H-fluoren-9-yl)methyl N-(4,5-dihydroxypentyl)-N-methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(4,5-dihydroxypentyl)-N-methylcarbamate
• CAS No: 2770517-33-2
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• CID: 6439011
• PubChem ID: 165994300
• Update Time: 2025-11-07

(9H-fluoren-9-yl)methyl N-(4,5-dihydroxypentyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397852
• (9H-fluoren-9-yl)methyl N-(4,5-dihydroxypentyl)-N-methylcarbamate
• 2770517-33-2

• Inchi： 1S/C21H25NO4/c1-22(12-6-7-15(24)13-23)21(25)26-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,15,20,23-24H,6-7,12-14H2,1H3
• InChI Key： DKSVGRCQMOGRNB-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCCC(CO)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 355.17835828g/mol
• Monoisotopic Mass: 355.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70Ų

Additional information on (9H-fluoren-9-yl)methyl N-(4,5-dihydroxypentyl)-N-methylcarbamate

CAS No. 2770517-33-2: (9H-fluoren-9-yl)methyl N-(4,5-dihydroxypentyl)-N-methylcarbamate - Structural Insights and Emerging Applications in Chemical Biology

The compound CAS No. 2770517-33-2, systematically named (9H-fluoren-9-yl)methyl N-(4,5-dihydroxypentyl)-N-methylcarbamate, represents a structurally unique derivative of fluorene and polyhydroxyalkyl carbamates. Its molecular architecture combines the rigid aromatic framework of fluorene with a flexible hydrophilic chain containing two vicinal hydroxyl groups (-OH) and a methyl-substituted carbamate moiety. This hybrid structure positions it as a promising candidate for applications in chemical biology, drug discovery, and functional material design. The synthesis of such compounds typically involves multi-step organic transformations including nucleophilic substitution, carbamate formation, and regioselective hydroxylation processes.

The core fluorene scaffold (C₁₃H₁₀) is renowned for its planar conjugation system and high photostability, making it a common motif in organic electronics and fluorescent probes. The 9-methyl group in this compound introduces steric hindrance that modulates intermolecular interactions. Meanwhile, the terminal N-(4,5-dihydroxypentyl)-N-methylcarbamate group (C₅H₁₂NO₄) provides dual functionality: the diol segment enhances water solubility through hydrogen bonding capabilities, while the methyl-substituted carbamate acts as a bioisostere for ester or amide groups in pharmacophore design.

Recent studies highlight the potential of similar fluorene-carbamate hybrids in enzyme inhibition research. For instance, dihydroxyalkyl carbamates have demonstrated reversible inhibition of serine proteases via covalent interactions with the active site's nucleophilic residue (e.g., Ser195 in trypsin). The presence of two adjacent hydroxyl groups in this compound may enable additional binding modes through bidentate hydrogen bonding or metal coordination with Zn²⁺ ions in metalloprotease active sites.

In material science applications, compounds containing both aromatic cores and polar functional groups are being explored for stimuli-responsive polymers. The combination of a rigid fluorene backbone with flexible polyhydroxy chains could lead to self-assembled nanostructures with tunable aggregation behavior. Recent computational modeling suggests that such architectures may exhibit pH-dependent conformational changes due to protonation/deprotonation of hydroxyl groups at different pH values.

The synthetic strategy for this compound likely involves protecting-group chemistry to selectively modify the diol functionality while preserving the fluorene core's integrity. Modern approaches using photoredox catalysis or organocatalytic asymmetric synthesis could enhance stereoselectivity during hydroxylation steps. Green chemistry principles are increasingly applied to minimize solvent usage and byproduct formation during multi-step syntheses.

From an analytical chemistry perspective, characterization techniques such as NMR spectroscopy (particularly HMBC correlations for mapping carbamate connectivity), mass spectrometry (noting characteristic fragmentation patterns), and X-ray crystallography would be essential for structural verification. The dihydroxy pentane chain's conformational flexibility might result in multiple rotamers observable in solution-state NMR experiments.

In drug discovery pipelines, this scaffold's dual nature offers advantages for prodrug development strategies. The labile carbamate linkage can serve as a pH-sensitive bond that releases active metabolites under specific physiological conditions (e.g., tumor microenvironment with acidic pH). Preclinical studies on similar compounds have shown improved pharmacokinetic profiles compared to their non-conjugated counterparts.

Emerging research also explores the use of such molecules as molecular scaffolds for enzyme-linked immunosorbent assays (ELISAs) or fluorescence resonance energy transfer (FRET) substrates. The intrinsic fluorescence of fluorene derivatives combined with enzymatic cleavage sites provides opportunities for real-time monitoring of biological processes at single-cell resolution.

Environmental sustainability considerations are increasingly important in chemical synthesis pathways. Recent advances in biocatalytic methods using lipases or oxidases could offer atom-efficient routes for constructing the key functionalities present in this compound while minimizing waste generation.

The structural versatility of this molecule makes it an attractive platform for combinatorial library generation through modular synthesis approaches. By varying substituents on either the fluorene ring or the dihydroxy chain, researchers can systematically explore structure-activity relationships across multiple target classes including kinases, GPCRs, and ion channels.

In materials engineering contexts, thin films composed of these compounds have demonstrated interesting surface properties due to their amphiphilic nature - combining hydrophobic aromatic regions with hydrophilic polar termini. Such characteristics are valuable for creating biomimetic interfaces or controlled-release matrices.